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Compound of Interest

Compound Name: 3-Methyl-2-heptanol

Cat. No.: B1607020

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2-heptanol, a secondary alcohol, is a chiral organic compound with applications in
various fields of chemical research and industry. This technical guide provides an in-depth
overview of its chemical identity, physicochemical properties, and a representative synthetic
protocol. The information is curated to be a valuable resource for professionals in research,
and drug development.

Chemical Identity

The standardized nomenclature and registry number for 3-Methyl-2-heptanol are as follows:
o |[UPAC Name: 3-methylheptan-2-ol[1]

e CAS Number: 31367-46-1[1][2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methyl-2-heptanol is presented in the
table below. This data is essential for understanding its behavior in various experimental and
industrial settings.
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Property Value Source
Molecular Formula CsH1s0 [1114]
Molecular Weight 130.23 g/mol [1]
N , 165.00 to 167.00 °C @ 760.00
Boiling Point [5]
mm Hg

_ 148.00 °F (64.20 °C) (Closed
Flash Point [5]
Cup)

0.604 mmHg @ 25 °C
Vapor Pressure ) [5]
(estimated)

XlogP3-AA 2.7 (estimated) [5]

Colorless clear liquid
Appearance ] [5]
(estimated)

Experimental Protocols
Representative Synthesis: Grighard Reaction

The synthesis of 3-Methyl-2-heptanol can be achieved through various organic synthesis
routes. A common and effective method is the Grignard reaction, which involves the reaction of
an organomagnesium halide with an aldehyde. Below is a representative protocol adapted from
the synthesis of a structurally similar alcohol.

Reaction:

Materials and Equipment:

2-Bromopentane

Magnesium turnings

Acetaldehyde

Anhydrous diethyl ether
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e 5% aqueous NaOH solution

e Anhydrous magnesium sulfate

e Round-bottom flask with a reflux condenser and a dropping funnel
e Heating mantle

e Separatory funnel

 Distillation apparatus

Procedure:

o Preparation of the Grignard Reagent: In a flame-dried round-bottom flask equipped with a
reflux condenser and a dropping funnel, place magnesium turnings. Add a solution of 2-
bromopentane in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction
is initiated, which is evident by the formation of bubbles. The mixture is then refluxed until
most of the magnesium has reacted to form the Grignard reagent (pentylmagnesium
bromide).

» Reaction with Acetaldehyde: The Grignard reagent solution is cooled in an ice bath. A
solution of acetaldehyde in anhydrous diethyl ether is added dropwise from the dropping
funnel. The reaction is exothermic and should be controlled by the rate of addition.

e Quenching and Extraction: After the addition is complete, the reaction mixture is stirred for
an additional hour at room temperature. The reaction is then quenched by the slow addition
of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. The
organic layer is separated using a separatory funnel. The aqueous layer is extracted with
diethyl ether.

e Washing and Drying: The combined organic layers are washed with a 5% aqueous NaOH
solution and then with brine. The organic layer is dried over anhydrous magnesium sulfate.

 Purification: The diethyl ether is removed by distillation. The resulting crude 3-Methyl-2-
heptanol is then purified by fractional distillation under reduced pressure.
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Logical Relationships in Synthesis

The synthesis of 3-Methyl-2-heptanol via a Grignard reaction can be visualized as a logical
workflow. The following diagram illustrates the key steps and transformations in this synthetic

pathway.

Reactants:
2-Bromopentane
Magnesium
Acetaldehyde

l

Step 1: Grignard Reagent Formation
(Pentylmagnesium bromide)

:

Step 2: Nucleophilic Addition
(Reaction with Acetaldehyde)

:

Intermediate Product

:

Step 3: Acidic Workup (Quenching)

:

Crude Product:
3-Methyl-2-heptanol

:

Step 4: Purification
(Distillation)

Final Product:

Pure 3-Methyl-2-heptanol
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Caption: Workflow for the Grignard Synthesis of 3-Methyl-2-heptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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